Cas no 910041-10-0 (1-Ethyl-1-(o-tolyl)hydrazine)

• Product name: 1-Ethyl-1-(o-tolyl)hydrazine
• CAS No: 910041-10-0
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• MDL: MFCD03844791
• CID: 995431
• PubChem ID: 15591717

1-Ethyl-1-(o-tolyl)hydrazine Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-1-(o-tolyl)hydrazine
• 1-ethyl-1-(2-methylphenyl)hydrazine
• Hydrazine, 1-ethyl-1-(2-methylphenyl)-
• DTXSID20575326
• SCHEMBL3518892
• 910041-10-0
• SB75726
• D90541
• MFCD03844791
• E0552
• DB-287492
• FGGBNBLMSDRPEA-UHFFFAOYSA-N
• Hydrazine, 1-ethyl-1-(2-methylphenyl)-

• MDL： MFCD03844791
• Inchi： InChI=1S/C9H14N2/c1-3-11(10)9-7-5-4-6-8(9)2/h4-7H,3,10H2,1-2H3
• InChI Key： FGGBNBLMSDRPEA-UHFFFAOYSA-N
• SMILES： CCN(C1=CC=CC=C1C)N

Computed Properties

• Exact Mass: 150.11600
• Monoisotopic Mass: 150.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• PSA: 29.26000
• LogP: 2.39530

1-Ethyl-1-(o-tolyl)hydrazine Security Information

1-Ethyl-1-(o-tolyl)hydrazine Customs Data

• HS CODE：2928000090
• Customs Data：

  China Customs Code:

  2928000090

  Overview:

  2928000090 Other hydrazine(Hydrazine)And chlorhexidine(hydroxylamine)Organic derivatives of.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2928000090 other organic derivatives of hydrazine or of hydroxylamine VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylhydrazines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 1-Ethyl-1-(o-tolyl)hydrazine

Introduction to 1-Ethyl-1-(o-tolyl)hydrazine (CAS No. 910041-10-0)

1-Ethyl-1-(o-tolyl)hydrazine, identified by the Chemical Abstracts Service Number (CAS No.) 910041-10-0, is a significant compound in the realm of organic synthesis and pharmaceutical chemistry. This hydrazine derivative, featuring an ethyl group and an ortho-tolyl substituent, has garnered attention due to its versatile applications in the development of novel therapeutic agents and synthetic intermediates. The unique structural properties of this molecule contribute to its reactivity, making it a valuable building block in various chemical transformations.

The compound's structure consists of a hydrazine core, which is well-known for its participation in condensation reactions with carbonyl compounds to form hydrazones. The presence of the ethyl group enhances the nucleophilicity of the hydrazine nitrogen atoms, while the ortho-tolyl group introduces steric and electronic effects that can influence reaction outcomes. These features make 1-Ethyl-1-(o-tolyl)hydrazine a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in hydrazine derivatives as pharmacophores due to their ability to interact with biological targets in complex ways. Studies have demonstrated that hydrazine-based compounds can exhibit a wide range of biological activities, including antitumor, anti-inflammatory, and antimicrobial properties. The specific substitution pattern in 1-Ethyl-1-(o-tolyl)hydrazine may confer unique pharmacological profiles, making it an attractive scaffold for drug discovery.

One of the most compelling aspects of 1-Ethyl-1-(o-tolyl)hydrazine is its utility as a precursor in the synthesis of more complex molecules. For instance, it can be used to prepare hydrazones, which are key intermediates in the synthesis of heterocyclic compounds. These heterocycles are prevalent in many pharmaceuticals and agrochemicals, highlighting the importance of 1-Ethyl-1-(o-tolyl)hydrazine in industrial applications.

Recent advancements in synthetic methodologies have further expanded the potential uses of 1-Ethyl-1-(o-tolyl)hydrazine. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, have enabled the introduction of diverse functional groups into the molecule. This flexibility allows chemists to tailor the properties of derivatives for specific applications, enhancing their utility in drug development and material science.

The pharmaceutical industry has shown particular interest in hydrazine derivatives due to their potential as bioactive molecules. For example, studies have explored the use of hydrazines in the treatment of neurological disorders, where their ability to modulate enzyme activity could lead to novel therapeutic strategies. The structural features of 1-Ethyl-1-(o-tolyl)hydrazine, including its aromatic ring system and ethyl substituent, may contribute to its efficacy in such contexts.

In addition to its pharmaceutical applications, 1-Ethyl-1-(o-tolyl)hydrazine has found utility in other areas of chemistry. Its reactivity with unsaturated compounds allows for the formation of stable adducts, which can be further functionalized into more complex structures. This makes it a valuable tool for organic synthesis, particularly in the construction of large molecular frameworks.

The safety and handling of 1-Ethyl-1-(o-tolyl)hydrazine are important considerations for researchers working with this compound. While it is not classified as a hazardous material under standard regulations, proper precautions should be taken to ensure safe handling practices. Storage conditions should be controlled to prevent degradation, and exposure should be minimized through appropriate personal protective equipment.

Future research directions may focus on optimizing synthetic routes to improve the availability and cost-effectiveness of 1-Ethyl-1-(o-tolyl)hydrazine. Additionally, exploring its biological activity through structure-activity relationship studies could uncover new therapeutic possibilities. The compound's versatility makes it a promising candidate for interdisciplinary research, bridging gaps between organic chemistry and medicinal chemistry.

In conclusion, 1-Ethyl-1-(o-tolyl)hydrazine (CAS No. 910041-10-0) is a multifaceted compound with significant potential in pharmaceutical and synthetic chemistry. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop novel bioactive molecules and advanced materials. As our understanding of chemical transformations continues to evolve, 1-Ethyl-1-(o-tolyl)hydrazine will likely remain at the forefront of innovation in these fields.